Cas no 1805104-28-2 (4-Bromo-3-difluoromethoxy-5-(trifluoromethyl)aniline)

• Product Name: 4-Bromo-3-difluoromethoxy-5-(trifluoromethyl)aniline
• CAS No: 1805104-28-2
• MF: C₈H₅BrF₅NO
• MW: 306.027418851852
• CID: 4970483
• Update Time: 2025-05-20

4-Bromo-3-difluoromethoxy-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-difluoromethoxy-5-(trifluoromethyl)aniline
• 4-Bromo-3-(difluoromethoxy)-5-(trifluoromethyl)aniline

• Inchi： 1S/C8H5BrF5NO/c9-6-4(8(12,13)14)1-3(15)2-5(6)16-7(10)11/h1-2,7H,15H2
• InChI Key： HTDXJIAPPZDASV-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1C(F)(F)F)N)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.7
• Topological Polar Surface Area: 35.2

Additional information on 4-Bromo-3-difluoromethoxy-5-(trifluoromethyl)aniline

4-Bromo-3-difluoromethoxy-5-(trifluoromethyl)aniline: A Comprehensive Overview

4-Bromo-3-difluoromethoxy-5-(trifluoromethyl)aniline, identified by the CAS number 1805104-28-2, is a highly specialized aromatic compound with significant applications in the fields of pharmaceutical chemistry, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the para position, a difluoromethoxy group at the meta position, and a trifluoromethyl group at the ortho position relative to the amino group. These substituents confer distinctive electronic and steric properties, making it an invaluable building block in organic synthesis.

The synthesis of 4-Bromo-3-difluoromethoxy-5-(trifluoromethyl)aniline typically involves multi-step reactions, often utilizing advanced methodologies such as Suzuki-Miyaura coupling or Buchwald-Hartwig amination. The presence of electron-withdrawing groups like bromine and trifluoromethyl enhances the reactivity of the compound in various coupling reactions, making it a versatile intermediate for constructing complex molecular frameworks. Recent studies have demonstrated its utility in the development of novel bioactive compounds, particularly in the context of kinase inhibitors and GPCR modulators.

One of the most notable applications of this compound is in drug discovery. Researchers have leveraged its structural features to design molecules with high affinity for specific biological targets. For instance, a study published in Journal of Medicinal Chemistry highlighted its role as a lead compound in the development of inhibitors for cyclin-dependent kinases (CDKs), which are implicated in various cancer pathways. The trifluoromethyl group, known for its lipophilic nature, significantly contributes to the compound's ability to penetrate cellular membranes and bind effectively to target proteins.

In addition to its pharmaceutical applications, 4-Bromo-3-difluoromethoxy-5-(trifluoromethyl)aniline has found utility in agrochemicals. Its ability to modulate plant hormone signaling pathways makes it a promising candidate for developing new classes of herbicides and fungicides. Recent advancements in green chemistry have also explored its potential as an eco-friendly alternative to traditional pesticides, emphasizing its role in sustainable agriculture.

The electronic properties of this compound are further exploited in materials science. Its use as a precursor for advanced materials such as organic semiconductors and conductive polymers has been reported in several high-impact journals. The bromine atom serves as an effective site for further functionalization, enabling the creation of materials with tailored electronic characteristics suitable for applications in optoelectronics and energy storage.

From a chemical synthesis perspective, the presence of multiple halogenated groups introduces challenges in terms of regioselectivity and stereocontrol during reactions. However, recent breakthroughs in catalytic asymmetric synthesis have provided innovative solutions to these issues. For example, palladium-catalyzed cross-coupling reactions have been optimized to achieve high yields and excellent stereoselectivity when using this compound as a substrate.

In conclusion, 4-Bromo-3-difluoromethoxy-5-(trifluoromethyl)aniline stands out as a pivotal molecule in contemporary organic chemistry. Its unique structure, combined with its versatile reactivity and wide-ranging applications, positions it as an essential component in both academic research and industrial development. As ongoing research continues to uncover new potentials for this compound, its significance within the scientific community is expected to grow further.